- π4s + π2s Cycloaddition of spiro[4.n]cyclic 1,3-dienes with quinones in homogeneous and aqueous micellar media: synthesis of novel polycyclic cage dionesStudies on cyclobutyl bond cleavage by adjacent ketyl radical generated under PET conditions, Indian Journal of Chemistry, 1996, 50(12), 303-11
Cas no 97804-50-7 ((1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione)
97804-50-7 structure
Product Name:(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione
CAS No:97804-50-7
MF:C16H14O2
MW:238.281164646149
MDL:MFCD29044886
CID:1059749
Update Time:2025-10-18
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
-
- (1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione
- (1R,4S,4aR,9aS)-rel-
- (1R,4S,4AR,9AS)-REL-1,4,4A,9A-TETRAHYDRO-4A-METHYL-1,4-METHANOANTHRACENE-9,10-DIONE,PALE YELLOW SOLIDS
- 1,4,4a,9a-tetrahydro-4a-methyl-(1α,4α,4aα,9aα)-1,4-methaneanthracene-9,10-dione
- 1,4,4a-trihydro-9a-methyl-9,10-dioxo-1,4-methanoanthracene
- (1R,4S,4Ar,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
- 1,4-Methanoanthracene-9,10-dione, 1,4,4a,9a-tetrahydro-4a-methyl-, (1α,4α,4aα,9aα)- (ZCI)
- rel-(1R,4S,4aR,9aS)-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione (ACI)
-
- MDL: MFCD29044886
- Inchi: 1S/C16H14O2/c1-16-10-7-6-9(8-10)13(16)14(17)11-4-2-3-5-12(11)15(16)18/h2-7,9-10,13H,8H2,1H3/t9-,10+,13+,16+/m0/s1
- InChI Key: NELNWZJOZOSDFH-YBFQDZRDSA-N
- SMILES: C[C@]12C(=O)C3C=CC=CC=3C(=O)[C@H]1[C@H]1C=C[C@@H]2C1
Computed Properties
- Exact Mass: 238.09900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 464
- Topological Polar Surface Area: 34.1
Experimental Properties
- Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 82-84 ºC
- Boiling Point: 394.5±42.0°C at 760 mmHg
- Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
- PSA: 34.14000
- LogP: 2.89400
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Security Information
- Hazard Statement: H302-H315-H319-H335
- Storage Condition:Sealed in dry,Room Temperature
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R305051-1g |
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione |
97804-50-7 | 97% | 1g |
¥116.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R305051-5g |
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione |
97804-50-7 | 97% | 5g |
¥388.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R305051-250mg |
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione |
97804-50-7 | 97% | 250mg |
¥58.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | R305051-25g |
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione |
97804-50-7 | 97% | 25g |
¥1121.90 | 2023-09-01 | |
| Alichem | A229000372-10g |
(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione |
97804-50-7 | 95% | 10g |
$150.00 | 2023-08-31 | |
| Alichem | A229000372-25g |
(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione |
97804-50-7 | 95% | 25g |
$312.00 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UJ290-200mg |
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione |
97804-50-7 | 97% | 200mg |
72.0CNY | 2021-07-10 | |
| abcr | AB528257-1 g |
(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione; . |
97804-50-7 | 1g |
€84.90 | 2023-07-10 | ||
| abcr | AB528257-5 g |
(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione; . |
97804-50-7 | 5g |
€134.00 | 2023-07-10 | ||
| abcr | AB528257-10 g |
(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione; . |
97804-50-7 | 10g |
€180.20 | 2023-07-10 |
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Methanol ; rt → 30 °C; 30 °C
1.2 Catalysts: Acetic acid ; 35 °C; 13 h, 35 °C
1.1 Reagents: Dodecyltrimethylammonium bromide Solvents: Acetic acid ; 5 h, 25 °C
1.1 Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water
1.2 Catalysts: Acetic acid ; 35 °C; 13 h, 35 °C
1.1 Reagents: Dodecyltrimethylammonium bromide Solvents: Acetic acid ; 5 h, 25 °C
1.1 Catalysts: Hexadecyltrimethylammonium bromide Solvents: Water
Reference
- Method for synthesis of vitamin k2 from SolanesolImproved synthesis of vitamin K1Micellar catalysis. π4s + π2s Cycloaddition in aqueous media, China, 2003, 33(5), 763-772
Production Method 3
Reaction Conditions
1.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Solvents: Dichloromethane ; 10 min, 25 °C
1.1 Solvents: Dichloromethane ; 10 min, 25 °C
Reference
- Synthesis of Benzo- and Naphthoquinonyl Boronic Acids: Exploring the Diels-Alder ReactivityControl of the regio- and stereoselectivity in diels-alder reactions with quinone boronic acids, Chemistry - A European Journal, 2010, 16(12), 3707-3719
Production Method 4
Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
2.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
2.1 Solvents: Dichloromethane ; 10 min, 25 °C
2.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
2.1 Solvents: Dichloromethane ; 10 min, 25 °C
Reference
- Synthesis of Benzo- and Naphthoquinonyl Boronic Acids: Exploring the Diels-Alder ReactivityControl of the regio- and stereoselectivity in diels-alder reactions with quinone boronic acids, Chemistry - A European Journal, 2010, 16(12), 3707-3719
Production Method 5
Reaction Conditions
1.1 rt → 200 °C
2.1 Solvents: Methanol ; rt → 30 °C; 30 °C
2.2 Catalysts: Acetic acid ; 35 °C; 13 h, 35 °C
2.1 Solvents: Methanol ; rt → 30 °C; 30 °C
2.2 Catalysts: Acetic acid ; 35 °C; 13 h, 35 °C
Reference
- Method for synthesis of vitamin k2 from Solanesol, China, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 5 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 10 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
3.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 5 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 10 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
3.1 Solvents: Dichloromethane ; 10 min, 25 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 10 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
3.1 Solvents: Dichloromethane ; 10 min, rt
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 5 min, -78 °C
1.2 Reagents: Triisopropyl borate ; -78 °C; 10 min, -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile , Water ; 0 °C; 30 min, 0 °C
3.1 Solvents: Dichloromethane ; 10 min, 25 °C
Reference
- Synthesis of Benzo- and Naphthoquinonyl Boronic Acids: Exploring the Diels-Alder ReactivityControl of the regio- and stereoselectivity in diels-alder reactions with quinone boronic acids, Chemistry - A European Journal, 2010, 16(12), 3707-3719
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Raw materials
- Boronic acid, (1,4-dimethoxy-3-methyl-2-naphthalenyl)-
- Vitamin K3
- 2-Bromo-1,4-dimethoxy-3-methyl-naphthalene
- (3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)boronic acid
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Preparation Products
(1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
97804-50-7 ((1R,4S,4aR,9aS)-rel-1,4,4a,9a-Tetrahydro-4a-methyl-1,4-methanoanthracene-9,10-dione) Related Products
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